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Compound of Interest

Compound Name: ARRY-382

Cat. No.: B1574561 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like ARRY-382 (also known as tucatinib) is a critical component of

laboratory safety and environmental responsibility.[1] Since ARRY-382 is a potent, targeted

therapy, specifically a HER2-tyrosine kinase inhibitor, it is classified as a hazardous drug,

requiring stringent disposal protocols.[2][3] Adherence to these procedures is essential to

mitigate risks and ensure compliance with regulatory standards.

It is imperative to consult the specific Safety Data Sheet (SDS) for ARRY-382 and your

institution's Environmental Health and Safety (EHS) department for detailed disposal

instructions.[1] The following guidelines provide a general framework based on best practices

for handling potent and cytotoxic compounds in a laboratory setting.[4]

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is crucial to wear appropriate Personal Protective

Equipment (PPE). This includes, at a minimum, safety glasses or goggles, chemical-resistant

gloves (chemotherapy-rated), and a dedicated lab coat.[1] All handling and disposal

preparation should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood or a biological safety cabinet (BSC) to prevent inhalation of aerosolized particles.[1]

[5]

Step-by-Step General Disposal Protocol
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Segregation of Waste: All materials contaminated with ARRY-382 must be segregated from

general laboratory waste. This includes unused or expired compounds, contaminated lab

supplies (e.g., pipette tips, tubes, flasks), and contaminated PPE.[6][7] This waste is

generally categorized as "chemotherapeutic" or "cytotoxic" waste.[4][8]

Waste Containers: Use designated, leak-proof, and puncture-resistant hazardous waste

containers.[6] These containers should be clearly labeled with "Hazardous Waste,"

"Chemotherapeutic Waste," or "Cytotoxic Waste" and should identify the contents, including

the name "ARRY-382."[6] Never use chemical abbreviations.[1]

Solid Waste Disposal:

Contaminated Labware: Items such as gloves, disposable lab coats, bench paper, and

plasticware should be placed directly into the designated hazardous waste container.[4]

Empty Vials and Packaging: Empty containers that held ARRY-382 should be managed as

hazardous waste. For containers of highly toxic chemicals, the first three rinses must be

collected and disposed of as hazardous waste.[6]

Spill Cleanup Materials: Any materials used to clean up spills of ARRY-382, such as

absorbent pads or wipes, must be disposed of as hazardous waste.[1]

Liquid Waste Disposal:

Unused Solutions: Do not dispose of solutions containing ARRY-382 down the drain.[6][8]

They must be collected in a sealed, properly labeled hazardous waste container.[6]

Incompatible Wastes: Never mix incompatible wastes. For example, keep acidic waste

separate from basic waste and oxidizing agents away from organic materials.[6]

Storage of Waste: Store sealed hazardous waste containers in a designated, secure area

away from general lab traffic.[1] This area should have secondary containment to capture

any potential leaks.[1][6] Do not accumulate waste in the lab for more than six months before

arranging for pickup.[8]

Arranging for Pickup: Contact your institution's EHS office to schedule a pickup for the

hazardous waste.[1] They will provide specific instructions for transport and final disposal,
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which is typically incineration at a licensed facility.[9][10]

Spill Response
In the event of a spill, immediately alert others in the area.[1] For solid spills, carefully sweep

the material to avoid creating dust and place it in a sealed container for disposal.[1] For liquid

spills, use an inert absorbent material, such as sand or vermiculite, to contain the spill, then

place the absorbent material into a designated hazardous waste container.[1] The spill area

should be decontaminated according to your institution's established procedures for hazardous

drugs.

Logical Workflow for ARRY-382 Disposal
The following diagram illustrates the decision-making process for the proper disposal of ARRY-
382 and associated waste materials in a research setting.
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Caption: Logical workflow for the safe disposal of ARRY-382 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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